Cas no 2411200-82-1 (5-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole)

5-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole is a specialized thiadiazole derivative featuring a fluorosulfonyloxy phenyl carbamoyl functional group. This compound is of interest in synthetic and medicinal chemistry due to its reactive fluorosulfonyloxy moiety, which facilitates selective modifications in nucleophilic substitution reactions. The isopropyl-substituted thiadiazole core enhances steric and electronic properties, making it a valuable intermediate for designing biologically active molecules or functional materials. Its structural features allow for precise derivatization, enabling applications in drug discovery, agrochemical development, or advanced material synthesis. The compound’s stability and reactivity balance make it suitable for controlled functionalization under mild conditions.

5-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole structure

2411200-82-1 structure

Product Name:5-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole

CAS No:2411200-82-1

MF:C₁₂H₁₂FN₃O₄S₂

MW:345.369783401489

CID:5357150

PubChem ID:146097142

Update Time:2025-07-04

5-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole Chemical and Physical Properties

Names and Identifiers

- Z4262342336
- 5-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole
- 4-[4-(propan-2-yl)-1,2,3-thiadiazole-5-amido]phenyl sulfurofluoridate
- Inchi： 1S/C12H12FN3O4S2/c1-7(2)10-11(21-16-15-10)12(17)14-8-3-5-9(6-4-8)20-22(13,18)19/h3-7H,1-2H3,(H,14,17)
- InChI Key： CMYDAAPECSQOOY-UHFFFAOYSA-N
- SMILES： S1C(C(NC2C=CC(=CC=2)OS(=O)(=O)F)=O)=C(C(C)C)N=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 489
XLogP3: 2.9
Topological Polar Surface Area: 135

5-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26604770-1g		2411200-82-1	90%	1g	$0.0	2023-09-13
Enamine	EN300-26604770-1.0g	4-[4-(propan-2-yl)-1,2,3-thiadiazole-5-amido]phenyl sulfurofluoridate	2411200-82-1	95.0%	1.0g	$0.0	2025-03-20

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Additional information on 5-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole

5-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole: A Comprehensive Overview

CAS No 2411200-82-1, also known as 5-[(4-fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its promising properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 5-[(4-fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole is characterized by a thiadiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This core structure is further substituted with a fluorosulfonyloxyphenyl group and a propan-2-yl group. The presence of these substituents imparts unique electronic and steric properties to the molecule, enabling it to participate in various chemical reactions and interactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic routes to optimize its production, including the use of microwave-assisted synthesis and catalytic methods. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for industrial applications.

In terms of applications, CAS No 2411200-82-1 has shown potential in the field of agrochemistry. Studies have demonstrated its effectiveness as a herbicide and fungicide, making it a valuable addition to crop protection products. Additionally, its ability to inhibit certain enzymes has led to investigations into its potential use in pharmaceuticals, particularly in the development of new drug candidates for treating metabolic disorders.

The chemical stability and reactivity of 5-[(4-fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole have been extensively studied. Research indicates that the compound exhibits excellent thermal stability, which is crucial for its use in high-temperature industrial processes. Furthermore, its reactivity towards nucleophilic substitution reactions has opened avenues for its use in organic synthesis as an intermediate.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the thiadiazole ring system plays a pivotal role in determining the compound's reactivity and selectivity. These findings have been instrumental in designing more efficient synthetic pathways and predicting its behavior in different chemical environments.

In conclusion, CAS No 2411200-82-1, or 5-[(4-fluorosulfonyloxyphenyl)carbamoyl]-4-propan-2-ylthiadiazole, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, combined with recent research breakthroughs, positions it as a key player in the development of innovative solutions in agriculture, medicine, and materials science.